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Compound of Interest |

Tributylhexadecylphosphonium
Compound Name: ,
bromide
CAS No.: 14937-45-2
Cat. No.: B079125
\ 7

Protocol Focus: Selective Separation of Cobalt(Il) from Nickel(Il) in Chloride Media via
Cyphos® IL 101

Executive Summary

This guide details the protocol for utilizing Cyphos® IL 101 (trihexyl(tetradecyl)phosphonium
chloride), a hydrophobic phosphonium ionic liquid (IL), for the liquid-liquid extraction of metal
ions.[1] While phosphonium ILs are versatile, this protocol focuses on the separation of
Cobalt(ll) from Nickel(ll). This system is chosen as the "Gold Standard" validation case due to
its industrial relevance (battery recycling) and the distinct anion-exchange mechanism it
demonstrates.

Why Phosphonium ILs? Unlike imidazolium-based ILs, phosphonium cations (e.g.,

) lack acidic protons, rendering them stable under basic conditions and highly resistant to
nucleophilic attack. They exhibit superior thermal stability (>300°C) and extremely low water
solubility, minimizing leaching losses during the aqueous contact phase.

Chemical Basis & Mechanism
The Anion Exchange Mechanism
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The extraction of transition metals by Cyphos IL 101 from chloride media does not rely on the
solvation of the neutral metal salt (as with TBP). Instead, it operates via anion exchange.[2]

e Speciation: In high chloride concentrations (>4 M

), Cobalt(ll) forms the anionic tetrachlorocobaltate complex
. Nickel(ll), conversely, retains its octahedral hexaaqua cationic form
or neutral species, which are not extracted by the cationic IL.

» Exchange: The phosphonium chloride IL exchanges its chloride anion for the anionic metal
complex.

Reaction Stoichiometry:

Mechanistic Visualization

The following diagram illustrates the selective transport logic.
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Caption: Selective anion exchange mechanism where the hydrophobic phosphonium cation
pairs with the anionic cobalt complex, rejecting the hydrated nickel cation.[2][3]

Materials & Preparation
Reagents

o Extractant: Cyphos® IL 101 (>95%).[1] Note: Commercial grades may contain minor
phosphine oxide impurities; for analytical precision, wash with dilute HCI prior to use.

e Diluent: Toluene (lab scale) or Kerosene (industrial simulation).

o Why Dilute? Pure Cyphos IL 101 has a viscosity of ~1824 cP at 25°C. Without dilution or
heating (>60°C), mass transfer kinetics are prohibitively slow.

e Aqueous Feed: Cobalt(ll) Chloride and Nickel(ll) Chloride in 4M - 8M HCI (or LiCl/NaCl for
non-acidic routes).

Solution Preparation

e Organic Phase (O): Dissolve Cyphos IL 101 in Toluene to achieve a concentration of 0.1 M
to 0.5 M.

o Pre-equilibration: Contact the organic phase with 4M HCI (without metals) for 10 minutes
to equilibrate acid/water content. Separate phases.

e Aqueous Phase (A): Prepare 10 mM Co(ll) and 10 mM Ni(ll) in 8 M HCI.
o Critical Parameter: The Chloride concentration drives the formation of

. Below 4M, efficiency drops significantly.

Experimental Protocol
Step-by-Step Workflow

Step 1: Extraction (Loading)
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e Combine 5 mL of Aqueous Feed and 5 mL of Organic Phase (A/O ratio = 1:1) in a glass vial
or separating funnel.

o Agitation: Shake mechanically at 1500 rpm for 20 minutes at 25°C.
o Note: If using undiluted IL, increase temperature to 60°C and time to 60 minutes.

o Phase Separation: Centrifuge at 3000 rpm for 5 minutes. The IL phase will be the upper
layer (if using Toluene) or potentially denser (if pure IL is used, density ~0.89 g/cm3, but
varies with loading).

o Observation: The organic phase should turn distinct blue (characteristic of
in hydrophobic media).
Step 2: Scrubbing (Optional)
e Purpose: To remove physically entrained Nickel.
o Contact the loaded Organic phase with 8 M HCI (clean, no metals) at A/O = 1:1.
o Shake for 5 minutes; separate phases.

Step 3: Stripping (Recovery)

Mechanism:[2][4][5] Lowering the chloride concentration reverses the complex formation,
forcing Cobalt back to the aqueous phase as

(pink).

Contact the loaded Organic phase with Milli-Q Water (pH 7) at A/O = 1:1.

Shake for 10 minutes.

Collect the aqueous phase (now pink).
Step 4: Regeneration

o Wash the stripped IL phase with 4M HCI to regenerate the chloride form
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Process Flow Diagram
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Caption: Closed-loop cycle for Co/Ni separation including extraction, stripping, and solvent

regeneration.

Data Analysis & Performance Metrics
Key Equations
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Calculate the Distribution Ratio (

) and Separation Factor (
) using Inductively Coupled Plasma (ICP-OES) analysis of the aqueous phases.
 Distribution Ratio (

):

(Where

is concentration in the agueous phase)

e Separation Factor (

Expected Performance Data

The following table summarizes typical performance metrics for Cyphos IL 101 in Toluene (0.1
M) extracting from HCI media (Wellens et al., 2012).

Low Chloride (2 M High Chloride (8 M

Parameter Strippin ater

HCI) HCI) pping (W )
Co(ll) Extraction % <10% > 99.5% > 99% (Recovery)
Ni(Il) Extraction % <1% <1% N/A

Distribution Ratio (
~0.1 > 500 <0.01

)

Separation Factor (
Low > 40,000 N/A

)

Interpretation:

e At 8 M HCI, the separation factor is massive (>40,000), indicating near-perfect separation in
a single stage.
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e The process is reversible: Stripping with water yields quantitative recovery of Cobalt.

Optimization & Troubleshooting

Issue Probable Cause Corrective Action

Increase temp to 50°C or

High Viscosity / Poor Phase Low temperature or insufficient ] ]
] o increase diluent ratio. Ensure
Separation dilution. ) o
centrifugation is used.
Add NaCl or LiCl to the feed to
boost
Low Cobalt Extraction Chloride concentration too low.

without increasing acidity, or

increase HCI > 6M.

] Add a phase modifier (e.g., 5%
) ] IL saturation or non-polar
Third Phase Formation ] ) o Decanol or TBP) or use a more
diluent incompatibility. ]
polar diluent (e.g., o-xylene).

Implement the "Scrubbing"

Impure Product (Ni Physical entrainment of ] ]
o step (Step 2 in protocol) using
contamination) aqueous droplets.
8M HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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